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This guide provides a comprehensive overview of the expression of the p63 protein in normal
human tissues. It is intended to serve as a technical resource, offering quantitative data on
protein expression, detailed experimental methodologies, and visual representations of
associated signaling pathways and workflows.

Introduction to p63

Tumor protein 63 (p63), a member of the p53 family of transcription factors, plays a critical role
in the development and differentiation of epithelial tissues.[1][2][3] Encoded by the TP63 gene,
p63 exists in multiple isoforms that have distinct and sometimes opposing functions in
processes such as cell proliferation, stratification, and stem cell maintenance. Due to its
specific expression patterns, p63 is a key biomarker in both developmental biology and
pathology, particularly in the diagnosis of various cancers. Understanding its expression in
normal tissues is fundamental for assessing its role in disease.

p63 Protein Expression in Normal Human Tissues

The expression of p63 is predominantly nuclear and is largely restricted to the basal or
progenitor cell layers of stratified epithelia and myoepithelial cells.[2][4] The following tables
summarize the semi-quantitative expression of p63 across a range of normal human tissues as
determined by immunohistochemistry (IHC).
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Table 1: Semi-Quantitative p63 Expression in Epithelial Tissues

) . ] Cellular
Tissue Histology Expression Level L.
Localization
Skin Epidermis High Basal keratinocytes
Esophagus Squamous epithelium High Basal cells
Oral Mucosa Squamous epithelium High Basal cells
Ectocervix Squamous epithelium High Basal cells
Vagina Squamous epithelium High Basal cells
Anal Canal Squamous epithelium High Basal cells
) N o ] Basal and
Urothelium Transitional epithelium  High ) )
intermediate cells
Bronchus Respiratory epithelium  Moderate Basal cells
Prostate Glandular epithelium Moderate Basal cells
Breast Glandular epithelium Moderate Myoepithelial cells
) o Myoepithelial and
Salivary Gland Glandular epithelium Moderate

basal cells

Expression Level Key: High: Strong and diffuse nuclear staining in the specified cell population.

Moderate: Consistent nuclear staining, but may be of lesser intensity or in a more restricted cell

population. Low: Weak or focal nuclear staining. Negative: No detectable staining.

Table 2: p63 Expression in Other Normal Tissues
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Tissue Histology Expression Level CeIIuI-ar .
Localization

Thymus Epithelial cells High Thymic epithelial cells

Lymph Node Germinal centers Low Occasional cells

Skeletal Muscle Striated muscle Negative -

Heart Cardiac muscle Negative -

Liver Hepatocytes Negative -

Kidney Glomeruli and tubules  Negative -

Brain Neurons and glia Negative -

Small Intestine Glandular epithelium Negative -

Colon Glandular epithelium Negative -

Stomach Glandular epithelium Negative -

Pancreas Acinar and islet cells Negative -

Thyroid Follicular cells Negative -

Adrenal Gland Cortical and medullary Negative -

cells

Signaling Pathways Involving p63

Several key signaling pathways regulate and are regulated by p63, influencing cell fate and
tissue development.

Upstream Regulation of p63

The expression and activity of p63 are controlled by various signaling cascades, including Wnt,
Hedgehog, Notch, and EGFR pathways.[5][6] These pathways are crucial for maintaining the
balance between stem cell self-renewal and differentiation in epithelial tissues.
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Upstream signaling pathways regulating p63 expression.

Downstream Effects of p63

As a transcription factor, p63 regulates the expression of a multitude of genes involved in
epithelial development, cell adhesion, and cell cycle control.
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1. Deparaffinization & Rehydration

l

2. Antigen Retrieval
(Citrate Buffer, pH 6.0)

l l

3. Blocking
(Peroxidase and Protein Block)

l l

4. Primary Antibody Incubation

1. Tissue Lysis & Protein Quantification

2. SDS-PAGE

3. Protein Transfer to Membrane

(Anti-p63)
5. Secondary Antibody Incubation 4. Membrane Blocking
(HRP-conjugated) (5% non-fat milk or BSA)
6. Detection 5. Primary Antibody Incubation
(DAB Chromogen) (Anti-p63)
7. Counterstaining 6. Secondary Antibody Incubation
(Hematoxylin) (HRP-conjugated)
8. Dehydration & Mounting 7. Chemiluminescent Detection

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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